Cas no 1312815-36-3 (3-Descyano-3-formyl Febuxostat Isobutyl Ester)

• Product Name: 3-Descyano-3-formyl Febuxostat Isobutyl Ester
• CAS No: 1312815-36-3
• MF: C₂₀H₂₅NO₄S
• MW: 375.481804609299
• CID: 2150789
• Update Time: 2023-11-22

3-Descyano-3-formyl Febuxostat Isobutyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-formyl-4-isobutyloxyphenyl)-4-methylthiazole-5-carboxylic acid isobutyl ester
• isobutyl 2-(3-formyl-4-isobutoxyphenyl)-4-methylthiazole-5- carboxylate
• Febuxostat Impurity 60/isobutyl 2-(3-formyl-4-isobutoxyphenyl)-4-methylthiazole-5- carboxylate
• Febuxostat-62
• Febuxostat Impurity 113
• Febuxostat Impurity 103
• 5-Thiazolecarboxylic acid, 2-[3-formyl-4-(2-methylpropoxy)phenyl]-4-methyl-, 2-methylpropyl ester
• 3-Descyano-3-formyl Febuxostat Isobutyl Ester

• Inchi： 1S/C20H25NO4S/c1-12(2)10-24-17-7-6-15(8-16(17)9-22)19-21-14(5)18(26-19)20(23)25-11-13(3)4/h6-9,12-13H,10-11H2,1-5H3
• InChI Key： AOFFNIPPFQQICA-UHFFFAOYSA-N
• SMILES： S1C(C(OCC(C)C)=O)=C(C)N=C1C1=CC=C(OCC(C)C)C(C=O)=C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 512.1±60.0 °C at 760 mmHg
• Flash Point: 263.5±32.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Descyano-3-formyl Febuxostat Isobutyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)